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Compound of Interest

Compound Name: Rhenium heptafluoride

Cat. No.: B092789 Get Quote

Disclaimer: The synthesis of Rhenium Heptafluoride (ReF₇), particularly via methods such as

metal explosion, is an inherently hazardous process that should only be attempted by trained

professionals in a controlled laboratory setting with appropriate safety measures in place. This

document provides general information and historical context but does not constitute a

detailed, step-by-step protocol for this dangerous synthesis method due to significant safety

risks.

Introduction to Rhenium Heptafluoride
Rhenium heptafluoride (ReF₇) is a yellow, low-melting solid and is the only thermally stable

metal heptafluoride.[1][2][3] It is a compound of interest in inorganic chemistry due to its unique

structure and reactive properties. Its synthesis is challenging and requires handling of highly

corrosive and reactive materials.

Properties of Rhenium Heptafluoride
The key physical and chemical properties of Rhenium heptafluoride are summarized in the

table below.
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Property Value

Chemical Formula ReF₇

Molar Mass 319.196 g/mol

Appearance Bright yellow crystalline solid[1]

Density 4.3 g/cm³

Melting Point 48.3 °C (118.9 °F; 321.4 K)[1]

Boiling Point 73.72 °C (164.70 °F; 346.87 K)[1]

Solubility in Water
Reacts to form perrhenic acid (HReO₄) and

hydrogen fluoride (HF)[1][2][3]

Crystal Structure Distorted pentagonal bipyramidal[1][2][3]

Oxidation State of Re +7

General Principles of Synthesis
Historically, two main methods for the synthesis of Rhenium heptafluoride have been

documented. These are presented here for informational and historical context only and are not

intended as a guide for execution.

Direct Fluorination: This is the more common method, involving the direct reaction of

rhenium metal with excess fluorine gas at elevated temperatures (typically 400 °C).[1][2][3]

The reaction is highly exothermic and requires careful control of the reaction conditions to

prevent the formation of other rhenium fluorides, such as Rhenium hexafluoride (ReF₆).[4]

Metal Explosion under Sulfur Hexafluoride: This method involves the explosive reaction of

rhenium metal in an atmosphere of sulfur hexafluoride (SF₆).[1][2][3] This technique is

extremely hazardous and is not a standard laboratory procedure.

The general reaction for the direct fluorination of rhenium is as follows:

2 Re + 7 F₂ → 2 ReF₇
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Experimental Protocols and Safety
Detailed experimental protocols for the synthesis of ReF₇ via metal explosion are not provided

due to the extreme hazards involved. Instead, this section focuses on the critical safety

protocols required when handling highly reactive fluorine compounds, which are essential for

any work in this area of chemistry.

General Hazards of Fluoride Compounds
Toxicity: Fluorine gas and hydrogen fluoride are highly toxic and can cause severe

respiratory damage upon inhalation.[5]

Corrosivity: These compounds are extremely corrosive to skin, eyes, and mucous

membranes.[5] Skin contact can lead to severe burns that are slow to heal.[6]

Reactivity: Fluorine is a powerful oxidizing agent and can react violently with many organic

and inorganic materials.[5]

Required Safety Precautions
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Precaution Category Specific Measures

Personal Protective Equipment (PPE)

Full-face shield, chemical-resistant gloves

(neoprene, PVC, or butyl rubber), flame-

resistant lab coat, and appropriate respiratory

protection (NIOSH-approved respirator for

fluorides).[7] A safety shower and eyewash

station must be immediately accessible.[7]

Engineering Controls

All work must be conducted in a certified fume

hood with a high rate of air exchange.[6][7] The

use of a vented gas cabinet for storing fluorine

gas is recommended.[5]

Handling Procedures

Keep all equipment scrupulously dry to prevent

the formation of hydrofluoric acid.[5] Use

materials of construction that are resistant to

fluorine, such as nickel, monel, or passivated

stainless steel.[6] Avoid contact with

incompatible materials.

Emergency Procedures

In case of skin contact, immediately flush with

copious amounts of water for at least 15

minutes and apply calcium gluconate gel.[5] For

eye contact, flush with water for a minimum of

30 minutes.[5] Seek immediate medical

attention in all cases of exposure.[5][8]

Waste Disposal

Dispose of all waste materials in accordance

with federal, state, and local regulations for

hazardous waste.[7][9] Do not dispose of

fluoride waste in general trash or down the

sewer.[7]

Diagrams
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Caption: General workflow for the synthesis of ReF₇ via direct fluorination.
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Caption: Key safety protocols for handling highly reactive fluorinating agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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